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Compound of Interest

Compound Name: Performic acid

Cat. No.: B091509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The urgent need for potent and environmentally benign disinfectants has propelled performic
acid (PFA) into the spotlight as a promising alternative to traditional disinfecting agents. This

guide provides an objective, data-driven comparison of performic acid's performance against

established disinfectants, including peracetic acid (PAA), sodium hypochlorite, glutaraldehyde,

and hydrogen peroxide. The information presented herein is intended to assist researchers and

professionals in making informed decisions regarding their disinfection and sterilization

protocols.

Executive Summary: Performic Acid's Efficacy at a
Glance
Performic acid consistently demonstrates superior or comparable antimicrobial efficacy at

lower concentrations and shorter contact times than many traditional disinfectants.[1][2][3] Its

broad-spectrum activity extends to bacteria, viruses, fungi, and spores, making it a versatile

agent for a wide range of applications.[1][4][5] Notably, PFA has been shown to be particularly

effective in wastewater disinfection, outperforming peracetic acid and, in some cases, chlorine-

based disinfectants.[1][3][6]
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The following tables summarize the quantitative data on the microbicidal performance of

performic acid and other common disinfectants. The data has been compiled from various

studies to provide a comprehensive overview.
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Disinfectant
Target
Microorgani
sm

Concentrati
on

Contact
Time

Log
Reduction

Reference

Performic

Acid (PFA)
E. coli 0.3 mg/L < 1 min 4-log [7][8]

S. aureus 0.3 mg/L < 1 min 4-log [7][8]

Enterococci 0.8 mg/L 18 min

> 5,000

CFU/100mL

limit

[1][3]

Fecal

Coliforms
3.4 mg/L 45 min 3-log [6]

Peracetic

Acid (PAA)

E. coli, P.

aeruginosa,

E. hirae, S.

aureus

150 ppm -
EN 13697

compliant
[9]

L.

monocytogen

es, S.

typhimurium

75 ppm -
EN 13697

compliant
[9]

E. coli 1.4 mg/L 31 min

> 5,000

CFU/100mL

limit

[1][3]

Sodium

Hypochlorite
E. coli 2.9 mg/L 21 min

> 5,000

CFU/100mL

limit

[1][3]

Glutaraldehy

de

Mycobacteriu

m
2% 10-20 min Effective [10][11]

Hydrogen

Peroxide
Mycobacteria 10% 60 min < 4-log [12]
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Disinfectant
Target
Microorgani
sm

Concentrati
on

Contact
Time

Log
Reduction

Reference

Performic

Acid (PFA)

B. subtilis

spores
7.5 mg/L 3-13 min 4-log [7][8]

Clostridium

perfringens

spores

Low doses -
Efficient

elimination
[1]

Peracetic

Acid (PAA)

B.

atrophaeus

spores

0.2% -
MIC: 0.003-

0.006%
[13]

B. subtilis

spores

500-10,000

ppm

15 sec - 30

min
- [14]

Sodium

Hypochlorite

B. subtilis

spores
- 30 min

> 99.9%

inactivation
[15]

Glutaraldehy

de

B. subtilis

spores
2% 30 min

~90%

inactivation
[15]

Hydrogen

Peroxide

B. subtilis

spores
- 30 min Little killing [15]

Table 3: Virucidal and Fungicidal Efficacy
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Disinfectant
Target
Microorgani
sm

Concentrati
on

Contact
Time

Efficacy Reference

Performic

Acid (PFA)

Viruses

(general)
Low doses -

Efficient

degradation
[1]

Fungal

spores (A.

niger, A.

flavus)

- -
More efficient

than PAA
[16]

Peracetic

Acid (PAA)

Viruses

(general)

400-1500

ppm
- Effective [9]

Fungi and

Yeasts

1200-1875

ppm
< 5 min

EN 13697

compliant
[9]

Mechanism of Action: An Oxidative Approach
Performic acid and peracetic acid share a similar mechanism of action, functioning as potent

oxidizing agents. They disrupt cellular function by denaturing proteins, increasing cell wall

permeability, and oxidizing essential sulfhydryl and sulfur bonds in proteins and enzymes.[14]

This broad-based oxidative attack is a key reason for their wide spectrum of antimicrobial

activity.

Oxidizing Disinfectants

Microbial Cell Cellular Disruption

Performic Acid

Cell Wall/Membrane
Attacks

Proteins & Enzymes

Attacks

Genetic Material (DNA/RNA)

Attacks

Peracetic Acid

Attacks

Attacks

Attacks

Increased Permeability

Denaturation

Oxidation

Cell Lysis
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Click to download full resolution via product page

Caption: Oxidative mechanism of peroxyacids leading to microbial cell lysis.

Experimental Protocols
Standardized methodologies are crucial for the accurate evaluation of disinfectant efficacy. The

following protocols are representative of the methods used in the cited studies.

Suspension Efficacy Test (Use-Dilution Method)
This test evaluates the effectiveness of a disinfectant against microorganisms in a liquid

suspension.

a. Preparation of Microbial Suspension:

A standardized culture of the target microorganism is prepared and diluted to a concentration

of approximately 10^5 to 10^6 colony-forming units (CFU) per milliliter.[17]

b. Disinfectant Preparation:

The disinfectant is diluted to the desired test concentration with sterile distilled water.[17]

c. Exposure:

A small volume (e.g., 0.1 mL) of the microbial suspension is added to a larger volume (e.g.,

10 mL) of the prepared disinfectant solution.[17]

d. Contact Time:

The mixture is incubated for a predetermined contact time (e.g., 0, 5, 10, 15 minutes).[17]

e. Neutralization and Plating:

After the specified contact time, the disinfectant is neutralized to halt its microbicidal activity.

The neutralized solution is then filtered, and the filter membrane is placed on an appropriate

growth medium.[17]
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f. Incubation and Enumeration:

The plates are incubated under suitable conditions (e.g., 30-35°C for bacteria, 20-25°C for

fungi).[17]

The number of surviving colonies is counted to determine the log reduction.

Surface Challenge Test
This method assesses the disinfectant's ability to eliminate microorganisms from a solid

surface.

a. Carrier Preparation:

Sterile carriers (e.g., stainless steel coupons) are inoculated with a known concentration of

the target microorganism and allowed to dry.[18]

b. Disinfectant Application:

The disinfectant is applied to the inoculated surface using a method that simulates practical

use (e.g., spraying, wiping).[18]

c. Contact Time:

The disinfectant is allowed to remain in contact with the surface for a specified time.[17]

d. Recovery and Neutralization:

The surface is swabbed or rinsed to recover any surviving microorganisms.[17]

The recovered sample is transferred to a neutralizing broth.

e. Plating and Incubation:

The neutralized sample is plated on a suitable growth medium.

The plates are incubated, and the surviving colonies are counted.
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Caption: Workflow for disinfectant efficacy testing (Suspension and Surface methods).
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The available data strongly suggests that performic acid is a highly effective disinfectant with

a rapid and broad spectrum of activity. Its performance, particularly in challenging environments

like wastewater, positions it as a powerful tool in modern disinfection strategies. While

traditional disinfectants remain relevant, performic acid offers a compelling alternative,

especially where high efficacy, short contact times, and a favorable environmental profile are

paramount. Further research and application-specific validation are encouraged to fully realize

the potential of this potent microbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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